methyl (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoate
methyl (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoate
Juvenile hormone III is a member of the juvenile hormone family of compounds that is the methyl ester of (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoic acid. Juvenile hormone III is found in most insect species. It is an epoxide, an enoate ester, a fatty acid methyl ester and a juvenile hormone.
Brand Name:
Vulcanchem
CAS No.:
22963-93-5
VCID:
VC20773473
InChI:
InChI=1S/C16H26O3/c1-12(9-10-14-16(3,4)19-14)7-6-8-13(2)11-15(17)18-5/h7,11,14H,6,8-10H2,1-5H3/b12-7+,13-11+/t14-/m1/s1
SMILES:
CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C
Molecular Formula:
C16H26O3
Molecular Weight:
266.38 g/mol
methyl (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoate
CAS No.: 22963-93-5
Cat. No.: VC20773473
Molecular Formula: C16H26O3
Molecular Weight: 266.38 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Juvenile hormone III is a member of the juvenile hormone family of compounds that is the methyl ester of (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoic acid. Juvenile hormone III is found in most insect species. It is an epoxide, an enoate ester, a fatty acid methyl ester and a juvenile hormone. |
|---|---|
| CAS No. | 22963-93-5 |
| Molecular Formula | C16H26O3 |
| Molecular Weight | 266.38 g/mol |
| IUPAC Name | methyl (2E,6E)-9-[(2R)-3,3-dimethyloxiran-2-yl]-3,7-dimethylnona-2,6-dienoate |
| Standard InChI | InChI=1S/C16H26O3/c1-12(9-10-14-16(3,4)19-14)7-6-8-13(2)11-15(17)18-5/h7,11,14H,6,8-10H2,1-5H3/b12-7+,13-11+/t14-/m1/s1 |
| Standard InChI Key | QVJMXSGZTCGLHZ-HONBPKQLSA-N |
| Isomeric SMILES | C/C(=C\CC/C(=C/C(=O)OC)/C)/CC[C@@H]1C(O1)(C)C |
| SMILES | CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C |
| Canonical SMILES | CC(=CCCC(=CC(=O)OC)C)CCC1C(O1)(C)C |
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